bis[bis(4-sulfophenyl)-1,2,4-triazin-3-yl]pyridine sodium
bis[bis(4-sulfophenyl)-1,2,4-triazin-3-yl]pyridine sodium
Brand Name:
Vulcanchem
CAS No.:
123333-81-3
VCID:
VC0056135
InChI:
InChI=1S/C35H23N7O12S4.Na/c43-55(44,45)24-11-3-20(4-12-24)29-31(22-7-15-26(16-8-22)57(49,50)51)39-41-34(37-29)28-2-1-19-36-33(28)35-38-30(21-5-13-25(14-6-21)56(46,47)48)32(40-42-35)23-9-17-27(18-10-23)58(52,53)54;/h1-19H,(H,43,44,45)(H,46,47,48)(H,49,50,51)(H,52,53,54);
SMILES:
C1=CC(=C(N=C1)C2=NC(=C(N=N2)C3=CC=C(C=C3)S(=O)(=O)O)C4=CC=C(C=C4)S(=O)(=O)O)C5=NC(=C(N=N5)C6=CC=C(C=C6)S(=O)(=O)O)C7=CC=C(C=C7)S(=O)(=O)O.[Na]
Molecular Formula:
C35H23N7NaO12S4
Molecular Weight:
884.836
bis[bis(4-sulfophenyl)-1,2,4-triazin-3-yl]pyridine sodium
CAS No.: 123333-81-3
Main Products
VCID: VC0056135
Molecular Formula: C35H23N7NaO12S4
Molecular Weight: 884.836
CAS No. | 123333-81-3 |
---|---|
Product Name | bis[bis(4-sulfophenyl)-1,2,4-triazin-3-yl]pyridine sodium |
Molecular Formula | C35H23N7NaO12S4 |
Molecular Weight | 884.836 |
IUPAC Name | 4-[3-[2-[5,6-bis(4-sulfophenyl)-1,2,4-triazin-3-yl]pyridin-3-yl]-6-(4-sulfophenyl)-1,2,4-triazin-5-yl]benzenesulfonic acid;sodium |
Standard InChI | InChI=1S/C35H23N7O12S4.Na/c43-55(44,45)24-11-3-20(4-12-24)29-31(22-7-15-26(16-8-22)57(49,50)51)39-41-34(37-29)28-2-1-19-36-33(28)35-38-30(21-5-13-25(14-6-21)56(46,47)48)32(40-42-35)23-9-17-27(18-10-23)58(52,53)54;/h1-19H,(H,43,44,45)(H,46,47,48)(H,49,50,51)(H,52,53,54); |
Standard InChIKey | JKQPQLPYPDBHQB-UHFFFAOYSA-N |
SMILES | C1=CC(=C(N=C1)C2=NC(=C(N=N2)C3=CC=C(C=C3)S(=O)(=O)O)C4=CC=C(C=C4)S(=O)(=O)O)C5=NC(=C(N=N5)C6=CC=C(C=C6)S(=O)(=O)O)C7=CC=C(C=C7)S(=O)(=O)O.[Na] |
Synonyms | bis[bis(4-sulfophenyl)-1,2,4-triazin-3-yl]pyridine sodium |
Last Modified | Aug 20 2021 |
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